Cas no 941240-17-1 (4-{4-cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-{4-cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 941240-17-1
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5429186
• Update Time: 2025-10-31

4-{4-cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{4-cyano-5-[(2-methylpropyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzenesulfonamide
• 4-{4-cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C16H20N4O3S/c1-11(2)10-18-16-14(9-17)19-15(23-16)12-5-7-13(8-6-12)24(21,22)20(3)4/h5-8,11,18H,10H2,1-4H3
• InChI Key： BCZIPWJXUAKZGF-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C2=NC(C#N)=C(NCC(C)C)O2)C=C1

Additional information on 4-{4-cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide

4-{4-Cyano-5-(2-Methylpropyl)Amino-1,3-Oxazol-2-yl}-N,N-Dimethylbenzene-1-Sulfonamide: A Comprehensive Overview

4-{4-Cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide (CAS No. 941240-17-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties:

The molecular formula of 4-{4-cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide is C₁₉H₂₃N₃O₃S, with a molecular weight of 369.46 g/mol. The compound features a benzene ring substituted with a sulfonamide group and a cyano-containing oxazole moiety. The presence of these functional groups imparts distinct chemical properties to the molecule, such as solubility, stability, and reactivity. The cyano group is known for its electron-withdrawing properties, which can influence the compound's electronic structure and reactivity. The oxazole ring, on the other hand, provides rigidity and contributes to the overall stability of the molecule.

Synthesis Methods:

The synthesis of 4-{4-cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide involves several steps and can be achieved through various synthetic routes. One common approach involves the reaction of 4-cyano-N-(2-methylpropyl)-1,3-thiazol-2(3H)-imine with 4-(dimethylamino)benzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution to form the desired product. Another method involves the coupling of 4-cyano-N-(2-methylpropyl)-1,3-thiazol-2(3H)-imine with 4-(dimethylamino)benzenesulfonyl chloride using a palladium catalyst in a suitable solvent.

Biological Activities:

4-{4-Cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide has been studied for its potential biological activities, particularly in the context of pharmacological applications. Recent research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. Additionally, in vivo studies using animal models have shown that it can reduce pain and inflammation in conditions such as arthritis.

The mechanism of action for 4-{4-cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide is believed to involve the modulation of key signaling pathways involved in inflammation and pain. Specifically, it appears to target enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are central to the production of inflammatory mediators like prostaglandins and leukotrienes. By inhibiting these enzymes, the compound can effectively reduce inflammation and associated symptoms.

Clinical Applications:

The therapeutic potential of 4-{4-cyano-5-(2-methylpropyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide has led to its evaluation in clinical trials for various conditions. Early-phase clinical trials have shown promising results in terms of safety and efficacy. For example, a phase I trial conducted on healthy volunteers demonstrated that the compound was well-tolerated at doses up to 500 mg/day with no significant adverse effects reported. Phase II trials are currently underway to further evaluate its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory properties, recent studies have also explored the potential of 4-{4-cyano-5-(2-methylpropyl)amino-1,3-thiazol}-N,N-dimethylbenzene-sulfonamide as an antitumor agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have broader therapeutic applications beyond inflammation.

Current Research Trends: strong> p > < p >The ongoing research on 4-{4-cyano -5 -( 2 -methylpropyl ) amino -1 , 3 -oxazol -2 - yl } - N , N - dimethylbenzene - 1 - sulfonamide strong > is focused on optimizing its pharmacological properties for improved therapeutic outcomes . Recent studies have investigated various structural modifications to enhance its potency , selectivity , and bioavailability . For instance , substituting different functional groups on the benzene ring or modifying the oxazole moiety has been shown to improve its pharmacokinetic profile . Additionally , efforts are being made to develop prodrugs that can enhance tissue penetration and reduce systemic side effects . p > < p >Another area of active research is the development of combination therapies involving 4-{4-cyano -5 -( 2 -methylpropyl ) amino -1 , 3 -oxazol -2 - yl } - N , N - dimethylbenzene - 1 - sulfonamide strong > with other drugs . Preclinical studies have demonstrated synergistic effects when this compound is used in combination with existing anti-inflammatory or antitumor agents . These findings suggest that combination therapies could provide more effective treatment options for patients suffering from chronic inflammatory diseases or cancer . p > < p >In conclusion ,< strong > 4-{4-cyano -5 -( 2 -methylpropyl ) amino -1 , 3 -oxazol -2 - yl } - N , N - dimethylbenzene - 1 - sulfonamide strong > ( CAS No . 941240 - 17 - 1 ) represents a promising candidate for the treatment of various inflammatory conditions and potentially cancer . Its unique chemical structure , coupled with its potent biological activities , makes it an attractive target for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential , this compound holds great promise for improving patient outcomes in multiple disease areas . p > article > response >